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Compound of Interest

Compound Name: 2-Heptanone, 1,7-difluoro-

Cat. No.: B15201875 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Step-by-Step Protocol for

Safe and Compliant Disposal

Navigating the complexities of laboratory waste management is critical for ensuring personnel

safety and environmental compliance. This document provides a comprehensive, step-by-step

guide for the proper disposal of 2-Heptanone, 1,7-difluoro-, a halogenated organic compound.

Due to the absence of a specific Safety Data Sheet (SDS) for this compound, this protocol is

based on the properties of its parent compound, 2-heptanone, and general best practices for

the disposal of halogenated and potentially hazardous chemical waste.

Immediate Safety and Handling Precautions
Prior to handling, it is imperative to assume that 2-Heptanone, 1,7-difluoro- possesses

hazards similar to or greater than its non-fluorinated counterpart, 2-heptanone. The presence of

fluorine atoms can alter the chemical's reactivity and toxicity.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile or neoprene).

Eye Protection: Use chemical safety goggles or a face shield.

Lab Coat: A flame-resistant lab coat is recommended.
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Respiratory Protection: Handle only in a well-ventilated area, preferably within a certified

chemical fume hood.

Spill Management: In the event of a small spill, absorb the material with an inert absorbent

(e.g., vermiculite, sand) and place it in a sealed, labeled container for hazardous waste

disposal. For larger spills, evacuate the area and contact your institution's environmental health

and safety (EHS) department.

Hazard Classification and Waste Profile
While specific data for 2-Heptanone, 1,7-difluoro- is not readily available, the following table

summarizes the known properties of 2-heptanone, which should be considered as a baseline

for safety and disposal procedures.
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Property 2-Heptanone Data
Presumed for 2-
Heptanone, 1,7-difluoro-

Chemical Formula C₇H₁₄O C₇H₁₂F₂O

CAS Number 110-43-0 333-06-2

Physical State Liquid Liquid

Flash Point
39 °C (102.2 °F) - Flammable

Liquid[1][2]

Assume to be a flammable

liquid.

Oral Toxicity (LD50, rat)
1670 mg/kg - Harmful if

swallowed[3][4]

Assume to be harmful or toxic.

Fluorinated compounds can

exhibit increased toxicity.

Inhalation Toxicity

Harmful if inhaled. Vapors may

cause drowsiness or dizziness.

[3]

Assume to be harmful if

inhaled.

Reactivity
Reacts with strong oxidizing

agents, acids, and bases.[5][6]

Assume incompatibility with

strong oxidizing agents, acids,

and bases. The carbon-fluorine

bond is strong and stable.[7]

Waste Classification

As a halogenated organic

solvent, it must be disposed of

as hazardous waste.[8][9][10]

[11]

Halogenated organic waste.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe collection, storage, and disposal of 2-
Heptanone, 1,7-difluoro- waste.

1. Waste Collection:

Designated Container: Collect all waste containing 2-Heptanone, 1,7-difluoro- in a

dedicated, properly labeled hazardous waste container.[8][9][10][11]
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Container Material: Use a chemically compatible container, typically a high-density

polyethylene (HDPE) or glass bottle with a secure screw cap.

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical

name "2-Heptanone, 1,7-difluoro-," and the associated hazards (e.g., "Flammable,"

"Toxic").

Segregation: Do not mix this waste with non-halogenated solvents or other incompatible

waste streams.[11] Halogenated waste disposal is often more expensive, and mixing can

cause unwanted chemical reactions.[7]

2. On-site Accumulation and Storage:

Secure Storage: Store the sealed waste container in a designated satellite accumulation

area (SAA) within the laboratory. This area should be away from ignition sources and

incompatible materials.[8]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.

Fume Hood: Whenever adding waste to the container, do so inside a chemical fume hood to

minimize inhalation exposure.

3. Final Disposal Procedure:

Contact EHS: Once the waste container is nearly full, contact your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to

arrange for pickup.

Incineration: High-temperature incineration is the preferred and most effective method for the

destruction of fluorinated organic compounds due to the high energy required to break the

stable carbon-fluorine bond.[7]

Hazardous Waste Landfill: If incineration is not available, the material may be disposed of in

a licensed hazardous waste landfill.[12] However, this method only contains the substance

rather than destroying it.[12]
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Regulatory Compliance: All disposal activities must comply with local, state, and federal

regulations, including the Resource Conservation and Recovery Act (RCRA) in the United

States.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2-Heptanone, 1,7-
difluoro-.
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Step 1: Waste Generation & Collection

Step 2: On-Site Storage

Step 3: Final Disposal
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Caption: Disposal workflow for 2-Heptanone, 1,7-difluoro-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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